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Compound of Interest

Compound Name: FHT-1015

Cat. No.: B10830117

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility and stability of FHT-1015 when

using Dimethyl Sulfoxide (DMSO) as a solvent. Below are frequently asked questions,

troubleshooting guides, and best practices to ensure reliable and reproducible experimental

results.

Frequently Asked Questions (FAQs)
Q1: What is the maximum solubility of FHT-1015 in DMSO?

A1: FHT-1015 exhibits high solubility in DMSO. Different suppliers report slightly different

values, but it is generally soluble up to 100 mM or approximately 100 mg/mL.[1][2] It is crucial

to use high-purity, anhydrous DMSO, as the presence of water can significantly reduce the

solubility of the compound.[1][2]

Q2: How should I prepare a stock solution of FHT-1015 in DMSO?

A2: To prepare a stock solution, it is recommended to use fresh, newly opened DMSO to

minimize moisture content.[1][2] For assistance in dissolving the compound, you can warm the

solution to 37°C or use an ultrasonic bath.
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Q3: What are the recommended storage conditions for FHT-1015 powder and its DMSO stock

solution?

A3: FHT-1015 as a powder is stable for up to 3 years when stored at -20°C.[1][2] For stock

solutions in DMSO, storage at -80°C is recommended for long-term stability (up to 1 year).[2]

For shorter periods, storage at -20°C is acceptable for up to 1 month.[1][2] To avoid

degradation from repeated freeze-thaw cycles, it is best practice to aliquot the stock solution

into smaller, single-use volumes.[2][3]

Q4: Can I store my FHT-1015 stock solution at 4°C or room temperature?

A4: It is not recommended to store FHT-1015 stock solutions in DMSO at 4°C or room

temperature for any significant length of time due to the potential for degradation and

precipitation. For optimal stability, frozen storage at -20°C or -80°C is required. The powdered

form of FHT-1015 can be stored for up to 2 years at 4°C.[1]

Data Summary Tables
Table 1: Solubility of FHT-1015 in DMSO

Supplier
Concentration
(mM)

Concentration
(mg/mL)

Notes

MedchemExpress 179.96 mM ≥ 100 mg/mL

Hygroscopic DMSO

can impact solubility.

[1]

R&D Systems 100 mM - Soluble to 100 mM.

Tocris Bioscience 100 mM 55.57 mg/mL

Selleck Chemicals 179.95 mM 100 mg/mL

Use fresh DMSO as

moisture can reduce

solubility.[2]

Table 2: Recommended Storage Conditions for FHT-1015
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Format
Storage
Temperature

Duration Recommendations

Powder -20°C 3 years

Powder 4°C 2 years [1]

Stock Solution in

DMSO
-80°C 6 months - 1 year

Aliquot to avoid

freeze-thaw cycles.[1]

[2]

Stock Solution in

DMSO
-20°C 1 month

Aliquot to avoid

freeze-thaw cycles.[1]

[2]

Troubleshooting Guide
Issue: My FHT-1015 is not fully dissolving in DMSO.

Potential Cause 1: DMSO quality. The DMSO may have absorbed moisture from the

atmosphere, which can significantly hinder the solubility of FHT-1015.

Solution: Always use fresh, high-purity, anhydrous DMSO from a newly opened bottle.[1]

[2]

Potential Cause 2: Insufficient mixing or temperature. The compound may require more

energy to dissolve completely.

Solution: Gently warm the solution to 37°C and/or place it in an ultrasonic bath for a short

period to aid dissolution.

Potential Cause 3: Concentration is too high. You may be attempting to prepare a solution

above the saturation point.

Solution: Refer to the solubility data in Table 1 and ensure you are not exceeding the

recommended maximum concentration.

Issue: I observed precipitation in my stock solution after storage.
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Potential Cause 1: Improper storage temperature. Storing the solution at 4°C or room

temperature can lead to precipitation.

Solution: Store stock solutions at -20°C for short-term and -80°C for long-term storage.

Potential Cause 2: Freeze-thaw cycles. Repeatedly freezing and thawing the stock solution

can lead to compound degradation and precipitation.

Solution: Aliquot the stock solution into single-use vials after preparation to minimize

freeze-thaw cycles.[2][3]

Experimental Workflow & Signaling Pathway
Diagrams
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Caption: Workflow for Preparing and Storing FHT-1015 in DMSO.
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Caption: FHT-1015 Mechanism of Action via BAF Complex Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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